Cas no 1261546-81-9 (3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol)

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol is a halogenated pyridine derivative featuring a trifluoromethylphenyl substituent and a hydroxymethyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which enables potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both chlorine and trifluoromethyl groups enhances its reactivity and lipophilicity, making it valuable for further derivatization. The hydroxymethyl group provides a versatile handle for additional functionalization, facilitating the development of targeted compounds. Its well-defined structure ensures consistency in synthetic pathways, supporting reproducible results in research and industrial applications.

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol structure

1261546-81-9 structure

Product Name:3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol

CAS No:1261546-81-9

MF:C₁₃H₈Cl₂F₃NO

MW:322.109931945801

CID:4983637

Update Time:2025-10-29

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol
- Inchi： 1S/C13H8Cl2F3NO/c14-10-5-19-12(11(15)8(10)6-20)7-3-1-2-4-9(7)13(16,17)18/h1-5,20H,6H2
- InChI Key： KQYUIKCEUGKVLI-UHFFFAOYSA-N
- SMILES： ClC1=C(CO)C(=CN=C1C1C=CC=CC=1C(F)(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 329
XLogP3: 3.8
Topological Polar Surface Area: 33.1

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013008277-250mg	3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol	1261546-81-9	97%	250mg	$494.40	2023-09-03
Alichem	A013008277-500mg	3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol	1261546-81-9	97%	500mg	$815.00	2023-09-03
Alichem	A013008277-1g	3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol	1261546-81-9	97%	1g	$1475.10	2023-09-03

3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol

Comprehensive Overview of 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261546-81-9)

In the realm of specialty chemicals, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS No. 1261546-81-9) stands out as a compound of significant interest due to its unique structural properties and potential applications. This heterocyclic compound, featuring a pyridine core substituted with chloro and trifluoromethyl groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₈Cl₂F₃NO, reflects a balance of lipophilicity and reactivity, making it a versatile intermediate for further derivatization.

The synthesis of 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol typically involves multi-step organic reactions, including halogenation and cross-coupling methodologies. Researchers have explored its utility in constructing biologically active molecules, particularly in the development of crop protection agents and pharmaceutical scaffolds. The presence of the trifluoromethyl group enhances metabolic stability, a feature highly sought after in modern drug design. Recent studies highlight its role in modulating enzyme inhibition, aligning with the growing demand for targeted therapies in precision medicine.

From an industrial perspective, the compound's thermal stability and solubility profile make it suitable for formulation in various high-performance materials. Its compatibility with green chemistry principles has been investigated, addressing the rising interest in sustainable synthesis routes. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for end-users in the fine chemical industry.

Emerging trends in AI-driven molecular design have further amplified the relevance of 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol. Computational models predict its potential as a pharmacophore in neurological disorders, a topic frequently searched in academic databases. Additionally, its structure-activity relationships (SAR) are being decoded using machine learning algorithms, offering insights into optimizing bioavailability and selectivity.

Environmental considerations are also paramount. The compound's biodegradation pathways and ecotoxicological profile have been scrutinized to meet stringent REACH regulations. This aligns with the global shift toward eco-friendly chemicals, a recurring theme in regulatory discussions and industry forums.

In summary, 3,5-Dichloro-2-(2-(trifluoromethyl)phenyl)pyridine-4-methanol exemplifies the convergence of chemical innovation and application-driven research. Its multifaceted utility—spanning drug discovery, material science, and agrochemical development—positions it as a compound worthy of continued exploration. As scientific inquiries evolve, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.